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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)ethanol

Cat. No.: B014764

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Nitrophenyl)ethanol, a chiral organic compound, is a valuable asset in the fields of
organic synthesis and pharmaceutical chemistry. Its unique molecular architecture, featuring a
nitro group at the ortho position of the phenyl ring attached to an ethanol moiety, makes it a
versatile intermediate for the synthesis of more complex molecules.[1][2] This guide provides
an in-depth overview of its chemical and physical properties, a detailed synthesis protocol, its
applications, and essential safety and handling information.

Chemical Identity and Properties
CAS Number: 3205-25-2[3][4][5][6]
Synonyms: 2-Nitro-a-methylbenzyl alcohol[4]

The fundamental properties of 1-(2-Nitrophenyl)ethanol are summarized in the table below,
providing a quick reference for laboratory and research applications.
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Property Value Source(s)
Molecular Formula CsHoNOs3 [31141[5]
Molecular Weight 167.16 g/mol [11[31[41[5]
Appearance .Cok.)rless to. slightly yellow Bl

liquid or solid
Melting Point 40-41 °C [31[6]
Boiling Point 106-107 °C at 1 mmHg [3][4][6]
Density 1.23-1.24 g/cm3 at 20 °C [3114]

Refractive Index

1.5572-1.56 at 20 °C

[3]4]

Solubility

Soluble in Dichloromethane,
Ether, Ethyl Acetate, Methanol

[3]4]

pKa

13.84 + 0.20 (Predicted)

[3]

Synthesis of 1-(2-Nitrophenyl)ethanol

The synthesis of racemic (RS)-1-(2-Nitrophenyl)ethanol is commonly achieved through the

reduction of 2-nitroacetophenone. The following protocol is a well-established method for this

conversion.[3][6]

Experimental Protocol: Synthesis of (RS)-1-(2-
Nitrophenyl)ethanol

Materials:

Methanol

1,4-Dioxane

2-Nitroacetophenone

Sodium borohydride (NaBHa4)
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Ethyl acetate

Water

Brine

Anhydrous sodium sulfate
Procedure:

e In a suitable reaction vessel, dissolve 2-nitroacetophenone (1.0 g, 6.06 mmol) in a mixture of
methanol (9 mL) and 1,4-dioxane (6 mL).[3][6]

« To this solution, add sodium borohydride (0.69 g, 18.16 mmol) in small portions.[3][6]
« Stir the reaction mixture at room temperature for 30 minutes.[3][6]

o Concentrate the reaction mixture under vacuum to remove the solvents.[3][6]
 Dilute the residue with ethyl acetate (50 mL).[3][6]

e Wash the organic layer sequentially with water (10 mL) and brine (10 mL).[3][6]

o Dry the organic phase over anhydrous sodium sulfate.[3][6]

o Concentrate the dried organic phase in vacuum to yield racemic (RS)-1-(2-
Nitrophenyl)ethanol.[3][6]

Expected Yield: Approximately 1.02 g (100% vyield).[3][6]

Characterization (*H NMR, 400 MHz, CDCls): & 7.90 (m, 1H, Ph-H), 7.84 (m, 1H, Ph-H), 7.66
(m, 1H, Ph-H), 7.44 (m, 1H, Ph-H), 5.42 (m, 1H, Ph-CH), 2.33 (d, 1H, J = 3.5 Hz, OH), 1.58 (d,
3H, J = 5.1 Hz, CH3).[3][6]
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Synthesis Workflow for (RS)-1-(2-Nitrophenyl)ethanol.

Applications in Research and Development

1-(2-Nitrophenyl)ethanol is a versatile building block with significant applications in several
areas of chemical research and development:

o Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various
pharmaceuticals, particularly in the development of anti-inflammatory and analgesic agents.
[2][4] Its structure allows for the introduction of various functional groups, making it a crucial
component in the design of novel therapeutic compounds.[1][2][4] The compound is also
utilized in research targeting neurological disorders.[2]

o Organic Synthesis: The presence of both a nitro group and a hydroxyl group provides
multiple reaction sites, making it a valuable precursor for more complex organic molecules.
[1] The nitro group can be readily transformed into other functionalities, expanding its
synthetic utility.[1]

» Agrochemical Production: Similar to its role in pharmaceuticals, it is used as an intermediate
in the manufacturing of certain agrochemicals.[2][4]

» Analytical Chemistry: 1-(2-Nitrophenyl)ethanol is employed as a reagent for the detection
of specific metal ions due to its ability to form stable complexes.[2][4]

» Material Science: Its properties allow for incorporation into polymers and coatings, potentially
enhancing material performance.[4]

1-(2-Nitrophenyl)ethanol
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Key Application Areas of 1-(2-Nitrophenyl)ethanol.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1-
(2-Nitrophenyl)ethanol.

GHS Hazard Statements:[5][7]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:[7][8][9]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a well-ventilated place.[9] Keep the container tightly closed and sealed in a
dry environment at room temperature.[3][6]

Conclusion

1-(2-Nitrophenyl)ethanol is a chemical compound with significant utility in both academic
research and industrial applications. Its well-defined properties and versatile reactivity make it
an indispensable tool for chemists and pharmaceutical scientists. Adherence to established
synthesis protocols and safety guidelines is paramount to ensure its effective and safe
utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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